Cas no 912878-83-2 (7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline)

7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline is a fluorinated and nitrated tetrahydroisoquinoline derivative with significant utility in pharmaceutical and chemical research. Its structural features, including the electron-withdrawing nitro and fluoro substituents, make it a valuable intermediate in the synthesis of bioactive compounds, particularly in the development of central nervous system (CNS) targeting agents. The tetrahydroisoquinoline core provides a versatile scaffold for further functionalization, while the fluorine atom enhances metabolic stability and bioavailability. This compound is particularly useful in medicinal chemistry for structure-activity relationship (SAR) studies and as a precursor for novel drug candidates. Its well-defined reactivity profile ensures consistent performance in synthetic applications.

7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline structure

912878-83-2 structure

Product Name:7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline

CAS No:912878-83-2

MF:C₉H₉FN₂O₂

MW:196.178365468979

MDL:MFCD11869936

CID:1034969

PubChem ID:57659686

Update Time:2025-05-28

7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

- 7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline
- DTXSID10727453
- AKOS016014926
- SCHEMBL13875069
- MFCD11869936
- 912878-83-2
- A855230
- SY353295
- DB-333735
- MDL： MFCD11869936
- Inchi： 1S/C9H9FN2O2/c10-8-3-7-5-11-2-1-6(7)4-9(8)12(13)14/h3-4,11H,1-2,5H2
- InChI Key： HEKBRXZMLYKQRP-UHFFFAOYSA-N
- SMILES： FC1C(=CC2=C(C=1)CNCC2)[N+](=O)[O-]

Computed Properties

Exact Mass: 196.06480570g/mol
Monoisotopic Mass: 196.06480570g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 231
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 57.8Å²

7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM145192-1g	7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline	912878-83-2	95%	1g	$941	2024-07-20
TRC	F600735-10mg	7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline	912878-83-2		10mg	$ 50.00	2022-06-04
TRC	F600735-50mg	7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline	912878-83-2		50mg	$ 160.00	2022-06-04
TRC	F600735-100mg	7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline	912878-83-2		100mg	$ 250.00	2022-06-04
Chemenu	CM145192-1g	7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline	912878-83-2	95%	1g	$931	2021-08-05
Alichem	A189006433-250mg	7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline	912878-83-2	95%	250mg	$555.00	2023-08-31
Alichem	A189006433-1g	7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline	912878-83-2	95%	1g	$1225.00	2023-08-31
eNovation Chemicals LLC	D509420-1g	7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline	912878-83-2	97%	1g	$3375	2024-05-24
eNovation Chemicals LLC	Y0987163-1g	7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline	912878-83-2	95%	1g	$800	2023-09-03
Parkway Scientific	HI-430-1g	7-Fluoro-6-nitro-1,2,3,4-tetrahydroisoquinoline	912878-83-2	> 95%	1g	$395	2023-04-12